Cas no 950046-96-5 (N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)
N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z28785978
- N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
- N-[1-(4-Bromophenyl)propyl]-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide
-
- Inchi: 1S/C23H27BrN2O3S/c1-2-22(19-8-10-21(24)11-9-19)25-23(27)20-12-15-26(16-13-20)30(28,29)17-14-18-6-4-3-5-7-18/h3-11,14,17,20,22H,2,12-13,15-16H2,1H3,(H,25,27)/b17-14+
- InChI Key: CKJTXSSZBWJBIG-SAPNQHFASA-N
- SMILES: BrC1C=CC(=CC=1)C(CC)NC(C1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 669
- XLogP3: 4.4
- Topological Polar Surface Area: 74.9
N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26598134-0.05g |
N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide |
950046-96-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
Comprehensive Overview of N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 950046-96-5)
N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 950046-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 950046-96-5, features a unique molecular structure combining a piperidine core with sulfonyl and carboxamide functional groups. Its 4-bromophenyl and phenylethenesulfonyl moieties make it a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.
In recent years, the demand for piperidine derivatives like N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has surged due to their potential applications in central nervous system (CNS) disorders and inflammatory diseases. Researchers are particularly interested in its sulfonamide group, which is known for enhancing bioavailability and metabolic stability. The compound's CAS registry number 950046-96-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug design.
One of the most discussed topics in the context of CAS 950046-96-5 is its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. The 4-bromophenyl subunit is hypothesized to interact with amyloid-beta plaques, while the piperidine-4-carboxamide backbone may modulate neurotransmitter activity. These properties align with the growing focus on small-molecule therapeutics for CNS targets, a hot topic in both biotech and pharma industries.
From a synthetic perspective, N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide exemplifies the convergence of structure-activity relationship (SAR) studies and computational chemistry. Its molecular weight and logP value are critical parameters for researchers optimizing drug-like properties. The compound's CAS No. 950046-96-5 is often cross-referenced with studies on sulfonyl-containing inhibitors, a trending subject in kinase research.
Another area of interest is the compound's potential in cancer therapeutics. Preliminary studies suggest that its phenylethenesulfonyl group may inhibit specific signal transduction pathways, making it a candidate for targeted therapy. This aligns with the broader shift toward precision medicine, where small-molecule probes like 950046-96-5 are invaluable tools for mechanistic studies.
In summary, N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 950046-96-5) represents a multifaceted compound with applications spanning neurology, oncology, and inflammatory research. Its chemical stability, bioavailability, and structural versatility make it a subject of ongoing investigation, particularly in the era of AI-driven drug discovery and high-throughput screening.
950046-96-5 (N-[1-(4-bromophenyl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)